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Introduction
Lanthanum-140 (¹⁴⁰La) is a radioactive isotope of lanthanum with significant applications in

various scientific and medical fields. Understanding its decay characteristics, particularly its

gamma-ray emissions, is crucial for its use as a tracer in research, for calibration of gamma-ray

detectors, and in the development of radiopharmaceuticals. This document provides a detailed

overview of the ¹⁴⁰La decay scheme, its prominent gamma energies, and the experimental

methodologies used for their determination.

Decay Characteristics of Lanthanum-140
Lanthanum-140 has a half-life of approximately 1.67858 days and decays exclusively via beta-

minus (β⁻) emission to the stable isotope Cerium-140 (¹⁴⁰Ce).[1][2] The total decay energy (Q-

value) for this process is approximately 3.76 MeV.[1][2][3] The decay does not lead directly to

the ground state of ¹⁴⁰Ce in most cases; instead, it populates various excited energy levels of

the daughter nucleus. These excited states subsequently de-excite to the ground state through

the emission of gamma rays.

Summary of ¹⁴⁰La Decay Properties:
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Property Value

Half-life (T₁/₂) 1.67858 (21) days

Decay Mode 100% β⁻

Parent Nuclide ¹⁴⁰La

Daughter Nuclide ¹⁴⁰Ce

Q-value (Decay Energy) 3.7602 (17) MeV

Gamma Energies and Intensities
The de-excitation of the ¹⁴⁰Ce nucleus results in a complex spectrum of gamma rays with

various energies and intensities. The most prominent gamma-ray emissions are listed in the

table below. These emissions are critical for the identification and quantification of ¹⁴⁰La.

Principal Gamma-Ray Emissions from ¹⁴⁰La Decay:

Energy (keV) Intensity (%)

328.76 20.5

487.03 45.5

815.78 23.5

919.64 2.8

925.24 7.1

1596.22 95.4

2521.6 2.6

Note: Intensities are given as the number of photons per 100 disintegrations of ¹⁴⁰La. Data

compiled from various sources.[3][4][5]
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The decay of ¹⁴⁰La to ¹⁴⁰Ce can be visualized through a decay scheme diagram. This diagram

illustrates the beta decay transitions from the ground state of ¹⁴⁰La to the various excited

energy levels of ¹⁴⁰Ce, followed by the subsequent gamma-ray emissions as the ¹⁴⁰Ce nucleus

de-excites to its stable ground state.

Lanthanum-140 Decay Scheme
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A simplified decay scheme for Lanthanum-140, showing the major beta decay branches and

subsequent prominent gamma-ray emissions.

Experimental Protocols for Gamma Energy
Measurement
The precise determination of gamma-ray energies and their intensities from the decay of ¹⁴⁰La

is typically performed using high-resolution gamma-ray spectroscopy.

Methodology:
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Source Preparation: A sample of ¹⁴⁰La is obtained, often produced through neutron activation

of stable ¹³⁹La in a nuclear reactor.[6] The source is prepared in a suitable geometry for

counting.

Detection System: A high-purity germanium (HPGe) or a Germanium-Lithium (Ge(Li))

detector is used.[7][8] These detectors offer excellent energy resolution, which is essential

for separating the numerous closely spaced gamma-ray peaks in the ¹⁴⁰La spectrum. The

detector is typically shielded with lead to reduce background radiation.

Data Acquisition: The detector is coupled to a multi-channel analyzer (MCA) which records

the energy spectrum of the emitted gamma rays. The system is calibrated for energy and

efficiency using standard radioactive sources with well-known gamma-ray energies and

intensities.

Spectral Analysis: The resulting gamma-ray spectrum is analyzed to identify the photopeaks

corresponding to the different gamma transitions. The energy of each peak is determined

from its position in the spectrum, and its area is proportional to the intensity of the gamma

ray. Corrections for factors such as detector efficiency, dead time, and summing effects are

applied to obtain accurate quantitative results.[7]

Gamma-Ray Spectroscopy Workflow

Sample Preparation Data Acquisition Data Analysis

¹⁴⁰La Source HPGe Detector Multi-Channel Analyzer Gamma-Ray Spectrum Peak Identification & Quantification Energies & Intensities
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A generalized workflow for the experimental determination of gamma-ray energies and

intensities from a radioactive source like Lanthanum-140.

Conclusion
The decay of Lanthanum-140 is characterized by a well-defined half-life, a single decay mode,

and a rich spectrum of gamma-ray emissions. The accurate measurement of these gamma
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rays is essential for its various applications. The data and methodologies presented in this

guide provide a comprehensive technical overview for researchers and professionals working

with this important radionuclide. The use of high-resolution gamma-ray spectroscopy remains

the gold standard for the characterization of its decay properties.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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